Shikimate-3-phosphate trisodium

• Molecular Formula: C7H8Na3O8P
• Molecular Weight: 320.08 g/mol
• InChI: InChI=1S/C7H11O8P.3Na/c8-4-1-3(7(10)11)2-5(6(4)9)15-16(12,13)14;;;/h2,4-6,8-9H,1H2,(H,10,11)(H2,12,13,14);;;/q;3*+1/p-3/t4-,5-,6+;;;/m1.../s1
• InChIKey: SQZCNOWSDNBSGQ-PFYBVYJXSA-K

Standard shikimate cannot substitute for S3P in EPSP synthase assays-Km differs 3,500-fold and glyphosate inhibition is lost. S3P trisodium is the indispensable co-substrate for physiologically relevant herbicide mechanism studies, antimicrobial target validation, and co-crystallization of the catalytically competent enzyme conformation. • Enables glyphosate competitive inhibition assays (Ki = 0.16 µM in ternary complex) • Required for domain closure in structural biology (NMR, cryo-EM, co-crystallization) • ≥95% purity, trisodium salt form ensures reproducible kinetics

Shikimate-3-phosphate Trisodium: Essential EPSP Synthase Substrate

Shikimate-3-phosphate (S3P) trisodium salt (CAS 143393-03-7) is the natural phosphorylated substrate for 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase (EC 2.5.1.19), the sixth enzyme of the shikimate pathway responsible for aromatic amino acid biosynthesis in plants, bacteria, and fungi [1]. As a central metabolic intermediate absent in mammals, S3P serves as an essential biochemical tool for herbicide mechanism studies, antimicrobial target validation, and EPSP synthase inhibitor screening [2].

Native Substrate EPSP synthase phosphorylated substrate for enzyme kinetics

Ternary Complex Essential for glyphosate-S3P-EPSPS binding studies

Analytical Standard Certified reference for shikimate pathway metabolite analysis

• [1] Marques MR, Pereira JH, Oliveira JS, Basso LA, de Azevedo WF Jr, Santos DS, Palma MS. The inhibition of 5-enolpyruvylshikimate-3-phosphate synthase as a model for development of novel antimicrobials. Curr Drug Targets. 2007 Mar;8(3):445-57. doi: 10.2174/138945007780058951. PMID: 17348837. View Source
• [2] RCSB PDB. 3MUF: Shikimate kinase from Helicobacter pylori in complex with shikimate-3-phosphate and ADP. 2010 May 3. View Source

Why Shikimate-3-phosphate Trisodium Cannot Be Replaced by Shikimate

The presence of the 3-phosphate group fundamentally alters substrate recognition, binding thermodynamics, and catalytic efficiency at EPSP synthase. The unphosphorylated analog shikimate exhibits a Km approximately 3,500-fold higher than S3P (25 mM versus ~7 µM) [1], and critically, the reaction of EPSP synthase with shikimate is completely insensitive to inhibition by glyphosate—the world's most widely used herbicide [2]. This functional divergence means that any experimental system employing shikimate as an S3P substitute will yield non-physiologically relevant data for inhibitor screening, mechanism-of-action studies, and herbicide resistance research.

Unphosphorylated analog

Shikimate lacks 3-phosphate; substrate affinity differs dramatically

Glyphosate insensitivity

Shikimate reaction is insensitive to glyphosate inhibition

In-house preparation variability

In-house S3P may vary in purity and undefined salt stoichiometry

• [1] Gruys KJ, Walker MC, Sikorski JA. Substrate synergism and the steady-state kinetic reaction mechanism for EPSP synthase from Escherichia coli. Biochemistry. 1992 Jun 23;31(24):5534-44. doi: 10.1021/bi00139a016. View Source
• [2] Priestman MA, Healy ML, Funke T, Becker A, Schönbrunn E. Molecular basis for the glyphosate-insensitivity of the reaction of 5-enolpyruvylshikimate 3-phosphate synthase with shikimate. FEBS Lett. 2005 Oct 24;579(25):5773-80. doi: 10.1016/j.febslet.2005.09.066. PMID: 16225867. View Source

Shikimate-3-phosphate Trisodium: Quantitative Differentiation Evidence

3-Phosphate Binding Energy Advantage over Shikimate

The 3-phosphate moiety of S3P contributes 8.7 kcal/mol in binding energy to EPSP synthase compared to a hydroxyl group at the same position (as in shikimate). Over 60% of this binding energy is expressed in substrate binding to the enzyme rather than toward increasing kcat [1]. This quantitative binding advantage translates directly into the observed Km difference: S3P Km ≈ 7 µM versus shikimate Km = 25 mM [2].

Binding Energy Advantage

Head-to-head

8.7 kcal/mol vs baseline hydroxyl (shikimate)

Explains Km difference; phosphorylated substrate required for native kinetics

E. coli EPSPS; steady-state analysis

Evidence Dimension	Binding energy contribution of 3-phosphate moiety
Target Compound Data	8.7 kcal/mol (S3P)
Comparator Or Baseline	Hydroxyl group (shikimate) as baseline
Quantified Difference	+8.7 kcal/mol binding energy; Km difference of ~3,500-fold
Conditions	EPSP synthase from Escherichia coli; steady-state kinetic and spectroscopic analysis

Why This Matters

This binding energy differential explains why S3P is the physiological substrate while shikimate is a poor surrogate; procurement of S3P trisodium is mandatory for any assay intended to recapitulate native EPSP synthase kinetics.

• [1] Gruys KJ, Walker MC, Sikorski JA. Substrate synergism and the steady-state kinetic reaction mechanism for EPSP synthase from Escherichia coli. Biochemistry. 1992 Jun 23;31(24):5534-44. doi: 10.1021/bi00139a016. View Source
• [2] Ream JE, Steinrücken HC, Porter CA, Sikorski JA. Purification and properties of 5-enolpyruvylshikimate-3-phosphate synthase from dark-grown seedlings of Sorghum bicolor. Plant Physiol. 1988; PMID not available in snippet; Km = 7 µM for S3P. View Source

Binding Contribution of 3-Phosphate vs. Dephospho Analogs

In a study directly comparing S3P with its 3-dephospho analog, the 3-phosphate group in S3P was found to contribute 5.2 kcal/mol to binding at the EPSP synthase active site [1]. This value aligns closely with the 4.8 kcal/mol contribution observed for the 3-phosphate group in a synthetic inhibitor (compound 4), confirming the essential role of the phosphate moiety for high-affinity interaction with the enzyme [1].

3-Phosphate Binding Contribution

Head-to-head

5.2 kcal/mol vs dephospho analog baseline

Quantifies binding penalty for non-phosphorylated analog

E. coli EPSPS; ITC evaluation

Evidence Dimension	Binding free energy contribution of 3-phosphate group
Target Compound Data	5.2 kcal/mol (S3P)
Comparator Or Baseline	3-Dephospho analog (compound 12) baseline
Quantified Difference	+5.2 kcal/mol binding contribution
Conditions	EPSP synthase from E. coli; isothermal titration calorimetry and kinetic evaluation

Why This Matters

This quantifies the minimum binding penalty for using non-phosphorylated analogs, demonstrating that S3P trisodium is irreplaceable for studies requiring native substrate affinity and for calibrating inhibitor design against the physiological ligand.

• [1] Marzabadi MR, Gruys KJ, Pansegrau PD, Walker MC, Yuen HK, Sikorski JA. An EPSP synthase inhibitor joining shikimate 3-phosphate with glyphosate: synthesis and ligand binding studies. Biochemistry. 1996 Apr 2;35(13):4199-210. doi: 10.1021/bi9521349. PMID: 8672456. View Source

Glyphosate Ternary Complex Requires S3P

Fluorescence titration studies demonstrate that glyphosate does not bind significantly to free EPSP synthase; binding is ordered and strictly requires prior formation of the enzyme-S3P binary complex. At saturating concentrations of S3P, glyphosate binds to the enzyme-S3P complex with a dissociation constant (Kd) of 0.16 ± 0.02 µM [1]. This ordered binding mechanism is the molecular basis for glyphosate's herbicidal activity and competitive inhibition pattern with respect to phosphoenolpyruvate (PEP) [2].

Glyphosate Binding

Head-to-head

Kd 0.16 µM (with S3P) vs undetectable (without S3P)

S3P is required for glyphosate-EPSPS ternary complex

Fluorescence titration; ordered binding

Evidence Dimension	Glyphosate binding affinity (Kd) to EPSP synthase
Target Compound Data	Kd = 0.16 ± 0.02 µM (with S3P present)
Comparator Or Baseline	No significant binding (without S3P)
Quantified Difference	Binding is S3P-dependent; undetectable without S3P
Conditions	EPSP synthase from E. coli; stopped-flow and equilibrium fluorescence measurements at pH 7.0

Why This Matters

This establishes S3P trisodium as an indispensable reagent for any glyphosate mechanism study, herbicide resistance screening assay, or novel EPSP synthase inhibitor evaluation that aims to replicate physiologically relevant ternary complex formation.

• [1] Anderson KS, Sikorski JA, Johnson KA. Evaluation of 5-enolpyruvoylshikimate-3-phosphate synthase substrate and inhibitor binding by stopped-flow and equilibrium fluorescence measurements. Biochemistry. 1988 Mar 8;27(5):1604-10. doi: 10.1021/bi00405a032. PMID: 3284585. View Source
• [2] Boocock MR, Coggins JR. Kinetics of 5-enolpyruvylshikimate-3-phosphate synthase inhibition by glyphosate. FEBS Lett. 1983; or Sciencedirect 2001 version: Inhibition competitive with respect to PEP, Ki = 1.1 µM. View Source

Catalytic Efficiency Advantage over Shikimate

The apparent Km of EPSP synthase for S3P is approximately 7 µM in plant enzyme preparations [1], whereas the Km for shikimate (lacking the 3-phosphate) is 25 mM—a 3,500-fold difference [2]. This dramatic disparity in substrate affinity underscores that the phosphorylated form is the physiologically relevant substrate and that non-phosphorylated analogs cannot serve as functional replacements in enzymatic assays.

Substrate Affinity

Cross-study comparable

~3,500×

lower Km vs shikimate

S3P is the physiological substrate; shikimate is a poor surrogate

S3P Km ≈ 7 µM; shikimate Km ≈ 25 mM

Evidence Dimension	Michaelis constant (Km) for EPSP synthase
Target Compound Data	Km = 7 µM (S3P, Sorghum bicolor EPSPS)
Comparator Or Baseline	Km = 25 mM (shikimate, E. coli EPSPS)
Quantified Difference	~3,500-fold lower Km for S3P
Conditions	S3P: purified EPSP synthase from Sorghum bicolor seedlings; Shikimate: E. coli EPSP synthase with PEP

Why This Matters

This quantitative substrate specificity difference makes S3P trisodium the only acceptable substrate for any kinetic characterization of wild-type EPSP synthase or for screening inhibitors under physiologically relevant conditions.

• [1] Ream JE, Steinrücken HC, Porter CA, Sikorski JA. Purification and properties of 5-enolpyruvylshikimate-3-phosphate synthase from dark-grown seedlings of Sorghum bicolor. Plant Physiol. 1988; Apparent Km for S3P = 7 µM. View Source
• [2] Gruys KJ, Walker MC, Sikorski JA. Substrate synergism and the steady-state kinetic reaction mechanism for EPSP synthase from Escherichia coli. Biochemistry. 1992 Jun 23;31(24):5534-44. doi: 10.1021/bi00139a016. Shikimate Km = 25 mM. View Source

Substrate Binding Drives EPSP Synthase Domain Closure

The dissociation constant (Kd) for S3P binding to free EPSP synthase is 7 ± 1.2 µM, whereas the product EPSP binds with approximately 7-fold higher affinity (Kd = 1 ± 0.01 µM) [1]. S3P binding is the essential first step in the ordered kinetic mechanism, inducing the domain closure that creates the complete active site and enables subsequent PEP and glyphosate binding [2].

Domain Closure Induction

Head-to-head

Kd S3P: 7 µM vs EPSP product: 1 µM

S3P binding initiates ordered mechanism and domain closure

Required for structural biology of closed conformation

Evidence Dimension	Dissociation constant (Kd) for EPSP synthase binding
Target Compound Data	Kd = 7 ± 1.2 µM (S3P)
Comparator Or Baseline	Kd = 1 ± 0.01 µM (EPSP product)
Quantified Difference	~7-fold difference; S3P binding occurs first and is required for ternary complex formation
Conditions	E. coli EPSP synthase; fluorescence titration at pH 7.0

Why This Matters

The ordered binding mechanism makes S3P trisodium a required reagent for any structural biology study (X-ray crystallography, NMR, cryo-EM) aiming to capture the physiologically relevant closed conformation of EPSP synthase or the enzyme-substrate-inhibitor ternary complex.

• [1] Anderson KS, Sikorski JA, Johnson KA. Evaluation of 5-enolpyruvoylshikimate-3-phosphate synthase substrate and inhibitor binding by stopped-flow and equilibrium fluorescence measurements. Biochemistry. 1988 Mar 8;27(5):1604-10. doi: 10.1021/bi00405a032. PMID: 3284585. View Source
• [2] Marques MR, Pereira JH, Oliveira JS, Basso LA, de Azevedo WF Jr, Santos DS, Palma MS. The inhibition of 5-enolpyruvylshikimate-3-phosphate synthase as a model for development of novel antimicrobials. Curr Drug Targets. 2007 Mar;8(3):445-57. doi: 10.2174/138945007780058951. View Source

Analytical Reference Standard for Reproducible Quantification

Commercial preparations of shikimate-3-phosphate trisodium salt are supplied with defined purity specifications (typically ≥95% as verified by HPLC and elemental analysis) and fully characterized molecular parameters (molecular formula C7H8Na3O8P, molecular weight 320.08 g/mol, CAS 143393-03-7) . This level of characterization and batch-to-batch consistency enables reproducible quantification in analytical workflows, in contrast to in-house synthesized S3P which may suffer from variable purity, incomplete phosphorylation, or salt form heterogeneity.

Reference Standard Quality

Data to verify

≥95% purity Defined trisodium salt

Supports reproducible quantification in analytical workflows

Batch-to-batch consistency may require verification

Evidence Dimension	Purity specification and analytical characterization
Target Compound Data	Purity ≥95%; MW 320.08 g/mol; CAS 143393-03-7
Comparator Or Baseline	In-house synthesized S3P (variable purity, undefined salt form)
Quantified Difference	Defined purity specification vs. variable/undefined
Conditions	Commercial analytical standard grade; HPLC and elemental analysis verification

Why This Matters

For applications requiring precise quantification—such as LC-MS/MS metabolite analysis, glyphosate exposure biomarker studies, or kinetic parameter determination—procurement of characterized S3P trisodium ensures inter-laboratory reproducibility and data comparability that cannot be guaranteed with in-house preparations.

Shikimate-3-phosphate Trisodium: Key Research & Industrial Applications

Glyphosate Mechanism-of-Action Studies and Herbicide Resistance Screening

S3P trisodium is the essential co-substrate for reconstituting the physiologically relevant EPSP synthase-S3P-glyphosate ternary complex [1]. Without S3P, glyphosate binding is undetectable, making S3P mandatory for any study investigating glyphosate's competitive inhibition mechanism (Ki = 0.16 µM for glyphosate in the ternary complex; Ki = 1.1 µM for competitive inhibition with respect to PEP) [2] [3]. This application is critical for screening novel herbicide candidates, characterizing glyphosate-resistant EPSP synthase variants, and validating next-generation shikimate pathway inhibitors.

EPSP Synthase Structural Biology and X-ray Crystallography

S3P trisodium is required to induce the domain closure that creates the complete EPSP synthase active site, enabling structural studies of the catalytically competent enzyme conformation [1]. The 3-phosphate moiety contributes 5.2-8.7 kcal/mol of binding energy, making S3P binding the thermodynamic driver of this conformational change [2] [3]. This makes S3P trisodium an indispensable reagent for co-crystallization studies, NMR structural analysis, and cryo-EM investigations of substrate recognition and inhibitor binding modes.

Antimicrobial Target Validation and Shikimate Pathway Inhibitor Screening

Because the shikimate pathway is absent in mammals but essential for aromatic amino acid biosynthesis in bacteria, fungi, and apicomplexan parasites, EPSP synthase represents a validated antimicrobial target [1]. S3P trisodium serves as the native substrate for high-throughput inhibitor screening assays against pathogenic EPSP synthases, including those from Mycobacterium tuberculosis, Plasmodium falciparum, and multidrug-resistant bacteria [2]. The compound's defined purity and salt form ensure reproducible kinetic measurements across screening campaigns.

Analytical Method Development for Shikimate Pathway Metabolite Quantification

S3P trisodium functions as a certified reference standard for developing and validating LC-MS/MS, HPLC, and enzymatic assays for quantifying shikimate pathway intermediates [1]. This is particularly relevant for glyphosate exposure biomarker studies, where S3P accumulation serves as a diagnostic indicator of EPSP synthase inhibition [2]. The defined purity (≥95%) and fully characterized salt form of commercial S3P trisodium enable accurate calibration curves and inter-laboratory method harmonization.

Application

Selection Property

Validation Focus

Glyphosate MOA & herbicide resistance screening

Native substrate for EPSPS ternary complex

Glyphosate binding dependency & inhibitor kinetics

EPSP synthase structural biology

Induces domain closure for active-site formation

Co-crystallization & cryo-EM conformation studies

Antimicrobial shikimate pathway inhibitor screening

Essential substrate for bacterial/fungal EPSPS

High-throughput inhibitor potency & resistance profiling

Shikimate pathway metabolite quantification

Certified analytical reference standard

LC-MS/MS method calibration & inter-lab reproducibility

• [1] Anderson KS, Sikorski JA, Johnson KA. Evaluation of 5-enolpyruvoylshikimate-3-phosphate synthase substrate and inhibitor binding by stopped-flow and equilibrium fluorescence measurements. Biochemistry. 1988 Mar 8;27(5):1604-10. doi: 10.1021/bi00405a032. PMID: 3284585. View Source
• [2] Boocock MR, Coggins JR. Kinetics of 5-enolpyruvylshikimate-3-phosphate synthase inhibition by glyphosate. FEBS Lett. or Sciencedirect version: Ki = 1.1 µM competitive with PEP. View Source
• [3] Marques MR, et al. The inhibition of 5-enolpyruvylshikimate-3-phosphate synthase as a model for development of novel antimicrobials. Curr Drug Targets. 2007 Mar;8(3):445-57. View Source